Cas no 327976-83-0 (4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(9-ethyl-9H-carbazol-3-yl)benzamide)

4-(2,6-Dimethylmorpholin-4-yl)sulfonyl-N-(9-ethyl-9H-carbazol-3-yl)benzamide is a specialized organic compound featuring a carbazole core linked to a benzamide moiety via a sulfonyl-morpholine bridge. The 2,6-dimethylmorpholine group enhances steric and electronic properties, while the 9-ethylcarbazole subunit contributes to π-conjugation and solubility. This structure is designed for applications in materials science, particularly as a potential intermediate in optoelectronic materials or pharmaceutical research. The sulfonamide linkage offers stability and tunable reactivity, making it suitable for further functionalization. Its well-defined molecular architecture ensures reproducibility in synthetic pathways, supporting rigorous research and development efforts.
4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(9-ethyl-9H-carbazol-3-yl)benzamide structure
327976-83-0 structure
Product Name:4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(9-ethyl-9H-carbazol-3-yl)benzamide
CAS No:327976-83-0
MF:C27H29N3O4S
MW:491.601865530014
CID:6059627
PubChem ID:5010308
Update Time:2025-06-07

4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(9-ethyl-9H-carbazol-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(9-ethyl-9H-carbazol-3-yl)benzamide
    • 4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-(9-ethyl-9H-carbazol-3-yl)benzamide
    • Z30593424
    • F1165-0011
    • 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(9-ethylcarbazol-3-yl)benzamide
    • 327976-83-0
    • AKOS001026248
    • Oprea1_233952
    • 4-((2,6-dimethylmorpholino)sulfonyl)-N-(9-ethyl-9H-carbazol-3-yl)benzamide
    • AKOS016864827
    • Inchi: 1S/C27H29N3O4S/c1-4-30-25-8-6-5-7-23(25)24-15-21(11-14-26(24)30)28-27(31)20-9-12-22(13-10-20)35(32,33)29-16-18(2)34-19(3)17-29/h5-15,18-19H,4,16-17H2,1-3H3,(H,28,31)
    • InChI Key: RMSJHFRXCSNPRP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(NC2C=CC3=C(C=2)C2C=CC=CC=2N3CC)=O)=CC=1)(N1CC(C)OC(C)C1)(=O)=O

Computed Properties

  • Exact Mass: 491.18787759g/mol
  • Monoisotopic Mass: 491.18787759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 5
  • Complexity: 843
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 89Ų

4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(9-ethyl-9H-carbazol-3-yl)benzamide Pricemore >>

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